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Introduction

Di-p-tolyl phosphate is an organic phosphate ester used as a multifunctional additive in
lubricants. Belonging to the family of aryl phosphate esters, it is primarily recognized for its
excellent anti-wear (AW) and mild extreme pressure (EP) properties.[1] These additives are
crucial in applications where machinery operates under boundary lubrication conditions, where
the lubricating film is not thick enough to prevent metal-to-metal contact of surface asperities.[2]
Under such high-pressure and high-temperature conditions, di-p-tolyl phosphate reacts with
the metallic surfaces to form a protective, low-shear-strength film that minimizes friction and
prevents catastrophic wear.[3][4] This document provides a detailed overview of its properties,
mechanism of action, and protocols for its evaluation.

Physicochemical Properties

Di-p-tolyl phosphate is a white crystalline solid or a colorless to pale yellow transparent liquid,
depending on its purity and isomeric composition.[1][5] It is readily soluble in organic solvents
and hydrocarbon base oils but has low solubility in water.[1][3]
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Property Value Reference
Chemical Name Di-p-tolyl phosphate [6]
CAS Number 843-24-3 [6]
Molecular Formula C14H1504P [1]
Molecular Weight 278.24 g/mol [6]
Appearance White to Off-White Solid [6]

Soluble in organic solvents
Solubility (e.g., toluene, ethers); Low [11[3]

solubility in water.

Mechanism of Action as an Anti-Wear Additive

The primary function of di-p-tolyl phosphate as an anti-wear additive is its ability to form a
protective tribochemical film on ferrous metal surfaces. This process is initiated by the high
temperatures and pressures generated at the contact points between moving surfaces.[4] The
mechanism can be summarized in the following steps:

o Adsorption: The polar phosphate ester molecules adsorb onto the metal oxide layer of the
bearing surfaces.[4]

» Tribochemical Reaction: Under the intense frictional heat and pressure at asperity contacts,
the di-p-tolyl phosphate molecule undergoes decomposition. This thermal degradation
typically involves the scission of the P-O-Aryl bond.[4][7]

» Film Formation: The reactive decomposition products, primarily phosphate species, react
with the iron or iron oxide on the steel surface. This reaction forms a durable, amorphous,
glassy film composed of iron polyphosphates.[4][8][9]

o Surface Protection: This newly formed tribofilm acts as a sacrificial layer. It is easily sheared,
preventing direct metal-to-metal contact, reducing the coefficient of friction, and significantly
minimizing adhesive wear.[2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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